(-)-Citrinin
(-)-Citrinin
Brand Name:
Vulcanchem
CAS No.:
518-75-2
VCID:
VC0190816
InChI:
InChI=1S/C13H14O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h4-5,7,14H,1-3H3,(H,16,17)/t5-,7-/m1/s1
SMILES:
CC1C(OC=C2C1=C(C(=C(C2=O)C(=O)O)O)C)C
Molecular Formula:
C13H14O5
Molecular Weight:
250.25
(-)-Citrinin
CAS No.: 518-75-2
Natural Products
VCID: VC0190816
Molecular Formula: C13H14O5
Molecular Weight: 250.25
CAS No. | 518-75-2 |
---|---|
Product Name | (-)-Citrinin |
Molecular Formula | C13H14O5 |
Molecular Weight | 250.25 |
IUPAC Name | (3R,4S)-6-hydroxy-3,4,5-trimethyl-8-oxo-3,4-dihydroisochromene-7-carboxylic acid |
Standard InChI | InChI=1S/C13H14O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h4-5,7,14H,1-3H3,(H,16,17)/t5-,7-/m1/s1 |
SMILES | CC1C(OC=C2C1=C(C(=C(C2=O)C(=O)O)O)C)C |
Synonyms | (3R,4S)-4,6-Dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-2-benzopyran-7-carboxylic acid |
Reference | Ciegler, A., et al., Appl. Microbiol., 26, 271 (1973) Creppy, E., et al., Toxicol. Lett., 28, 29 (1985) DeGroene, E., et al., Cancer Res., 56, 299 (1996) |
PubChem Compound | 54680783 |
Last Modified | Nov 11 2021 |
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